Cas no 1212974-88-3 ((1S)-2-ANTHRYLCYCLOPROPYLMETHYLAMINE)

(1S)-2-Anthrylcyclopropylmethylamine is a chiral amine derivative featuring a cyclopropylmethylamine group attached to an anthracene moiety in a specific (1S) configuration. This compound is of interest in synthetic and medicinal chemistry due to its rigid, sterically defined structure, which can influence stereoselectivity in reactions or receptor binding. The anthracene component provides UV-visible absorbance and fluorescence properties, making it useful for spectroscopic studies or as a probe. The cyclopropane ring enhances stability and conformational constraint, potentially improving selectivity in catalytic or biological applications. Its enantiomeric purity (1S) is advantageous for asymmetric synthesis or chiral resolution studies. Suitable for research in organic synthesis, materials science, or pharmaceutical development.
(1S)-2-ANTHRYLCYCLOPROPYLMETHYLAMINE structure
1212974-88-3 structure
Product Name:(1S)-2-ANTHRYLCYCLOPROPYLMETHYLAMINE
CAS No:1212974-88-3
MF:C18H17N
MW:247.334284543991
CID:5595546
PubChem ID:145708248
Update Time:2025-10-22

(1S)-2-ANTHRYLCYCLOPROPYLMETHYLAMINE Chemical and Physical Properties

Names and Identifiers

    • (1S)-2-ANTHRYLCYCLOPROPYLMETHYLAMINE
    • 2-Anthracenemethanamine, α-cyclopropyl-, (αS)-
    • 1212974-88-3
    • N13905
    • Inchi: 1S/C18H17N/c19-11-15-10-18(15)16-7-3-6-14-8-12-4-1-2-5-13(12)9-17(14)16/h1-9,15,18H,10-11,19H2/t15-,18?/m1/s1
    • InChI Key: WBZIXXJDHQDLRM-NNJIEVJOSA-N
    • SMILES: NC[C@H]1CC1C1=C2C(C=C3C(=C2)C=CC=C3)=CC=C1

Computed Properties

  • Exact Mass: 247.136099547g/mol
  • Monoisotopic Mass: 247.136099547g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 322
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • Density: 1.211±0.06 g/cm3(Predicted)
  • Boiling Point: 440.1±14.0 °C(Predicted)
  • pka: 9.29±0.30(Predicted)

(1S)-2-ANTHRYLCYCLOPROPYLMETHYLAMINE Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1760952-1g
(s)-Anthracen-2-yl(cyclopropyl)methanamine
1212974-88-3 98%
1g
¥3981.00 2024-08-09
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